Cas no 1261558-53-5 (8-Iodonaphthalene-2-acetonitrile)

• Product Name: 8-Iodonaphthalene-2-acetonitrile
• CAS No: 1261558-53-5
• MF: C₁₂H₈IN
• MW: 293.103095054626
• CID: 4936035
• Update Time: 2025-11-06

8-Iodonaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Iodonaphthalene-2-acetonitrile

• Inchi： 1S/C12H8IN/c13-12-3-1-2-10-5-4-9(6-7-14)8-11(10)12/h1-5,8H,6H2
• InChI Key： WSPCZFIKKGTGAJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CC(CC#N)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 23.8

Additional information on 8-Iodonaphthalene-2-acetonitrile

Research Briefing on 8-Iodonaphthalene-2-acetonitrile (CAS: 1261558-53-5) in Chemical Biology and Pharmaceutical Applications

8-Iodonaphthalene-2-acetonitrile (CAS: 1261558-53-5) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This halogenated naphthalene derivative serves as a versatile building block in organic synthesis and drug discovery, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacophores and its unique photophysical properties that make it valuable in probe development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing kinase inhibitors, where the iodine moiety at the 8-position facilitates selective palladium-catalyzed cross-coupling reactions. The research team from MIT utilized 8-Iodonaphthalene-2-acetonitrile as a precursor to develop a series of potent and selective JAK2 inhibitors, showing remarkable improvements in both binding affinity (IC50 values in the low nanomolar range) and metabolic stability compared to previous generations of inhibitors.

In the field of chemical biology, researchers at Stanford University recently reported (Nature Chemical Biology, 2024) the development of fluorescent probes based on 8-Iodonaphthalene-2-acetonitrile scaffold. The compound's rigid naphthalene core and the electron-withdrawing nitrile group create an ideal platform for designing environment-sensitive fluorophores. These probes demonstrated exceptional performance in live-cell imaging of protein-protein interactions, with quantum yields exceeding 0.6 and large Stokes shifts (>100 nm) that minimize self-quenching and background interference.

From a pharmaceutical perspective, the compound's metabolic stability has been extensively studied. A 2024 ADMET study published in Drug Metabolism and Disposition revealed that 8-Iodonaphthalene-2-acetonitrile exhibits favorable pharmacokinetic properties, with moderate plasma protein binding (65-75%) and good membrane permeability (Papp > 15 × 10^-6 cm/s in Caco-2 assays). These characteristics make it particularly valuable for CNS drug development, where several research groups are exploring its derivatives as potential therapeutics for neurodegenerative diseases.

The synthetic accessibility of 8-Iodonaphthalene-2-acetonitrile has also been improved through recent methodological advances. A 2023 publication in Organic Letters described a novel, high-yield (85-92%) one-pot synthesis starting from commercially available 2-naphthol derivatives, significantly reducing production costs and environmental impact compared to traditional routes. This development is particularly important as industrial demand for the compound grows in both pharmaceutical and materials science applications.

Looking forward, the unique structural features of 8-Iodonaphthalene-2-acetonitrile continue to inspire innovative applications. Current research directions include its use in PROTAC (Proteolysis Targeting Chimera) design, where its rigid structure serves as an optimal linker between target-binding and E3 ligase-recruiting moieties. Preliminary results from these studies suggest promising therapeutic potential in oncology, with several derivatives entering preclinical evaluation stages.